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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954 Get Quote

This guide provides a comprehensive overview of the boiling and melting points of

allylcyclohexane, tailored for researchers, scientists, and professionals in drug development.

It includes a summary of reported physical properties and detailed descriptions of standard

experimental methodologies for their determination.

Physical Properties of Allylcyclohexane
Allylcyclohexane is a colorless liquid at room temperature.[1] Its physical properties,

particularly its boiling and melting points, are crucial for its handling, purification, and

application in various chemical syntheses.

Data on Boiling and Melting Points
The reported values for the boiling point of allylcyclohexane exhibit some variation across

different sources, which is common in chemical literature due to differences in experimental

conditions and sample purity. The melting point is not well-established, with some sources

indicating it is not applicable under standard conditions.
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Property Value Source

Boiling Point 153-154 °C ChemSynthesis[2], LookChem

148-149 °C (at 760 mmHg) Sigma-Aldrich

151 °C
Tokyo Chemical Industry Co.,

Ltd.[3]

132 °C ECHEMI[4]

Melting Point n/a (not applicable) ChemSynthesis[2]

330 °C ECHEMI[4], LookChem

Note on Melting Point Data: The reported melting point of 330 °C is likely an error, as it is

unusually high for a hydrocarbon of this molecular weight. The designation "n/a" from other

sources suggests that the melting point is very low and not typically determined.

Experimental Protocols for Determination of
Physical Properties
While specific experimental protocols for allylcyclohexane were not detailed in the surveyed

literature, the following are standard and widely accepted methods for determining the boiling

and melting points of organic compounds.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

1. Distillation Method: This is a common method for purifying liquids and can also be used to

determine the boiling point.

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a receiving flask, and a thermometer.

Procedure: The liquid sample (at least 5 mL) is placed in the distilling flask along with boiling

chips or a magnetic stir bar to ensure smooth boiling. The flask is heated, and as the liquid
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boils, the vapor rises and comes into contact with the thermometer bulb before entering the

condenser. The temperature is recorded when it stabilizes during the distillation of the bulk of

the liquid. This stable temperature is the boiling point.

Key Consideration: It is crucial that the thermometer bulb is positioned correctly—just below

the side arm of the distillation head—to accurately measure the temperature of the vapor in

equilibrium with the liquid.

2. Thiele Tube Method (Micro Method): This method is suitable when only a small amount of

the substance is available.

Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion

tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The assembly is attached to a thermometer and heated in a Thiele tube containing

oil. As the temperature rises, air trapped in the capillary tube expands and escapes.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles

will emerge from the open end of the capillary tube. The heat is then removed.

Measurement: The liquid will begin to be drawn into the capillary tube as the apparatus

cools. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.[5]

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this usually occurs over a narrow range.

1. Capillary Method using a Melting Point Apparatus: This is the most common and accurate

method for determining the melting point of a solid organic compound.

Sample Preparation: A small amount of the dry, powdered solid is packed into a capillary

tube to a height of 2-3 mm.[6]

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heated block with a thermometer or a digital temperature sensor.
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Heating and Observation: The sample is heated, and the rate of heating is slowed down to 1-

2 °C per minute as the expected melting point is approached.

Measurement: The melting range is recorded from the temperature at which the first droplet

of liquid is observed to the temperature at which the entire sample has completely melted. A

sharp melting range (0.5-1.0 °C) is indicative of a pure compound.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Start: Sample Preparation

Assemble Distillation Apparatus

Add Sample and Boiling Chips to Flask

Heat the Flask

Liquid Boils and Vapor Rises

Vapor Surrounds Thermometer Bulb

Temperature Stabilizes Vapor Condenses

Record Boiling Point Temperature

End

Collect Distillate

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Distillation.
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Start: Sample Preparation

Place Sample in Fusion Tube with Inverted Capillary

Attach Assembly to Thermometer

Place in Thiele Tube

Heat Thiele Tube Arm Gently

Observe Rapid Stream of Bubbles

Remove Heat and Allow to Cool

Liquid Enters Capillary Tube

Record Temperature as Boiling Point

End

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination using a Thiele Tube.
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Start: Sample Preparation

Pack Dry, Powdered Sample into Capillary Tube (2-3 mm)

Insert Capillary into Melting Point Apparatus

Heat Rapidly to ~20°C Below Expected M.P.

Heat Slowly (1-2°C/min)

Observe Sample Through Viewfinder

Record T1 at First Sign of Melting

Record T2 When Sample is Fully Liquid

Melting Range is T1 - T2

End
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1217954?utm_src=pdf-custom-synthesis
https://www.chemsynthesis.com/base/chemical-structure-4784.html
https://www.lookchem.com/ProductWholeProperty_LCPL340467.htm
https://www.echemi.com/products/pid_Seven13018-allylcyclohexane.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1217954#allylcyclohexane-boiling-point-and-melting-point-data
https://www.benchchem.com/product/b1217954#allylcyclohexane-boiling-point-and-melting-point-data
https://www.benchchem.com/product/b1217954#allylcyclohexane-boiling-point-and-melting-point-data
https://www.benchchem.com/product/b1217954#allylcyclohexane-boiling-point-and-melting-point-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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